Cas no 1094605-74-9 (3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

3-(3,4-Dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to dimethoxyphenyl and methoxyphenylpyrazole moieties. This structure imparts potential utility in pharmaceutical and materials science research due to its electron-rich aromatic systems and rigid molecular framework. The compound may exhibit favorable photophysical or biological properties, making it a candidate for applications in optoelectronics or medicinal chemistry. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research needs. The presence of methoxy groups enhances solubility and stability, facilitating handling in experimental settings. This compound is primarily of interest for specialized investigations requiring structurally complex heterocycles.
3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole structure
1094605-74-9 structure
Product Name:3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
CAS No:1094605-74-9
MF:C20H18N4O4
MW:378.381324291229
CID:5385525
Update Time:2025-10-12

3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
    • Inchi: 1S/C20H18N4O4/c1-25-14-7-4-12(5-8-14)15-11-16(23-22-15)20-21-19(24-28-20)13-6-9-17(26-2)18(10-13)27-3/h4-11H,1-3H3,(H,22,23)
    • InChI Key: BJKPJHCIZUTSOI-UHFFFAOYSA-N
    • SMILES: O1C(C2NN=C(C3=CC=C(OC)C=C3)C=2)=NC(C2=CC=C(OC)C(OC)=C2)=N1

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Additional information on 3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Recent Advances in the Study of 3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS: 1094605-74-9)

The compound 3-(3,4-dimethoxyphenyl)-5-[3-(4-methoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS: 1094605-74-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-oxadiazole core linked to dimethoxyphenyl and methoxyphenylpyrazole moieties, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of inflammation and cancer research.

A 2023 study published in the Journal of Medicinal Chemistry reported the optimized synthesis of 1094605-74-9 using a microwave-assisted cyclization approach, achieving an 82% yield with high purity (>98%). The researchers employed NMR spectroscopy and X-ray crystallography to confirm the compound's structure, revealing interesting conformational properties that may contribute to its biological activity. Molecular docking studies suggested strong binding affinity (Ki = 12.3 nM) with cyclooxygenase-2 (COX-2), positioning this compound as a potential anti-inflammatory agent with improved selectivity over COX-1 inhibition compared to traditional NSAIDs.

In oncology research, a team from the University of Cambridge demonstrated that 1094605-74-9 exhibits potent antiproliferative activity against triple-negative breast cancer (TNBC) cell lines (IC50 = 1.8 μM in MDA-MB-231 cells). Mechanistic studies published in Cell Chemical Biology (2024) revealed that the compound induces apoptosis through mitochondrial pathway activation and inhibits STAT3 phosphorylation. Notably, the methoxy substitutions at the 3,4-positions of the phenyl ring were found to be critical for maintaining this activity, as demonstrated through structure-activity relationship (SAR) studies with various analogs.

Pharmacokinetic evaluations in rodent models showed favorable parameters for 1094605-74-9, including oral bioavailability of 67% and a plasma half-life of 4.2 hours. The compound demonstrated good blood-brain barrier penetration in these studies, suggesting potential applications in neurological disorders. However, researchers noted the need for further optimization to reduce CYP3A4-mediated metabolism, which currently limits its duration of action.

Recent patent filings (WO2024015823, January 2024) disclose novel formulations of 1094605-74-9 in nanoparticle delivery systems, aiming to enhance its solubility and targeted delivery. These technological advancements, combined with the compound's multifaceted biological activities, position it as a valuable scaffold for future drug development across multiple therapeutic areas. Ongoing clinical translation efforts are expected to provide more definitive data on its therapeutic potential in the coming years.

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